2-(3-imidazo[1,5-a]pyridinylthio)-N-(4-methylphenyl)acetamide

• Molecular Formula: C16H15N3OS
• Molecular Weight: 297.4 g/mol
• IUPAC Name: 2-imidazo[1,5-a]pyridin-3-ylsulfanyl-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C16H15N3OS/c1-12-5-7-13(8-6-12)18-15(20)11-21-16-17-10-14-4-2-3-9-19(14)16/h2-10H,11H2,1H3,(H,18,20)
• InChI Key: OASRABFRIFANFK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)CSC2=NC=C3N2C=CC=C3

Description

2-(3-imidazo[1,5-a]pyridinylthio)-N-(4-methylphenyl)acetamide is an imidazopyridine.

Scientific Research Applications

• Imaging of Peripheral Benzodiazepine Receptors : Imidazo[1,2-α]pyridine derivatives, closely related to the specified compound, have been identified as high-affinity ligands for Peripheral Benzodiazepine Receptors (PBR). These compounds, including their iodine-123-labelled analogues, were synthesized for potential study of the PBR in vivo using Single Photon Emission Computed Tomography (SPECT) (Katsifis et al., 2000).

• Antiulcer Agents : Substituted imidazo[1,2-a]pyridines, similar to the compound , have been reported to exhibit gastric antisecretory and cytoprotective properties, potentially through the inhibition of the H+/K+-ATPase enzyme. One such compound, SCH 28080, has been selected for further development and clinical evaluation (Kaminski et al., 1985).

• Antitumor Activity : N-(8-(3-ureidophenyl)imidazo[1,2-a]pyridin-6-yl)acetamide derivatives, structurally related to the specified compound, have been synthesized and evaluated for antitumor activity against specific cell lines, revealing promising anticancer activity (Chena et al., 2022).

• Melatonin Receptor Ligands : Imidazo[1,2-a]pyridines have been designed and synthesized as melatonin receptor ligands. Some compounds exhibited good selectivity and affinities for melatonin receptors, which could be beneficial for treating disorders related to melatonin regulation (El Kazzouli et al., 2011).

• Fluorescent Probes for Mercury Ion : Certain imidazo[1,2-a]pyridine derivatives have been found to be efficient fluorescent probes for mercury ions in both acetonitrile and buffered aqueous solutions, demonstrating potential applications in environmental monitoring (Shao et al., 2011).